5-Chloro Hydrochlorothiazide

Description

The query "5-Chloro Hydrochlorothiazide" appears to be a misunderstanding or a request for clarification, as the primary search results do not directly mention a compound with that specific name. The correct name of the compound is Hydrochlorothiazide . Hydrochlorothiazide is a thiazide diuretic commonly used to treat edema and hypertension . It is described as a benzothiadiazine derivative and reduces the reabsorption of electrolytes in the renal tubules, leading to increased excretion of water and electrolytes .

Hydrochlorothiazide has the chemical formula $C_7H_8ClN_3O_4S_2$ and a molecular weight of 297.739 g/mol . Research has been conducted on synthesizing new hydrochlorothiazide derivatives with potential antimicrobial activity . These derivatives involve linking hydrochlorothiazide to heterogeneous rings such as 1,3,4-thiadiazine . Other research explores N-nitroso derivatives of hydrochlorothiazide .

Related compounds include other thiazide diuretics, which share a similar mechanism of action in promoting diuresis by affecting electrolyte reabsorption in the kidneys . Examples of these similar compounds aren't provided within the search results.

• CAS No.: 5233-42-1
• Product Name: 5-Chloro Hydrochlorothiazide
• Molecular Formula: C7H7Cl2N3O4S2
• Molecular Weight: 332.2 g/mol
• IUPAC Name: 5,6-dichloro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C7H7Cl2N3O4S2/c8-5-3(17(10,13)14)1-4-7(6(5)9)11-2-12-18(4,15)16/h1,11-12H,2H2,(H2,10,13,14)
• Standard InChIKey: BSNKBIJVLZUERH-UHFFFAOYSA-N
• SMILES: C1NC2=C(C(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl)Cl
• Canonical SMILES: C1NC2=C(C(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl)Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 5,6-Dichloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonaMide 1,1-Dioxide; 5-Chlorohydrochlorothiazide Impurity; Hydrochlorothiazide 5-Chloro Impurity
• PubChem Compound: 6432522
• Last Modified: Aug 15 2023